Cas no 858117-40-5 (Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-)

• Product Name: Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-
• CAS No: 858117-40-5
• MF: C₁₄H₉BrN₂O
• MW: 301.138062238693
• CID: 663289
• PubChem ID: 11301059
• Update Time: 2025-04-19

Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-
• (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-phenylmethanone
• (5-bromo-1H-pyrrolo[2,3-b]pyridine-3-yl)-phenyl-methanone
• DTXSID70461745
• (5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)(phenyl)methanone
• 858117-40-5
• RVCJKCKAFYUWBZ-UHFFFAOYSA-N
• SCHEMBL1363568

• Inchi： 1S/C14H9BrN2O/c15-10-6-11-12(8-17-14(11)16-7-10)13(18)9-4-2-1-3-5-9/h1-8H,(H,16,17)
• InChI Key： RVCJKCKAFYUWBZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(C(C1C=CC=CC=1)=O)=CN2

Computed Properties

• Exact Mass: 299.98983g/mol
• Monoisotopic Mass: 299.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų